Cas no 1354970-47-0 ((2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID)

• Product Name: (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID
• CAS No: 1354970-47-0
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5169362
• Update Time: 2025-07-18

(2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID
• (r)-2-((Tert-butoxycarbonyl)amino)-3-(isoquinolin-5-yl)propanoic acid

• Inchi： 1S/C17H20N2O4/c1-17(2,3)23-16(22)19-14(15(20)21)9-11-5-4-6-12-10-18-8-7-13(11)12/h4-8,10,14H,9H2,1-3H3,(H,19,22)(H,20,21)/t14-/m1/s1
• InChI Key： KEOXUZZARZRNKN-CQSZACIVSA-N
• SMILES： C(O)(=O)[C@H](NC(OC(C)(C)C)=O)CC1=CC=CC2=C1C=CN=C2

Additional information on (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID

Research Brief on (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID (CAS: 1354970-47-0)

The compound (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID (CAS: 1354970-47-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its unique structural features, including the isoquinoline moiety and the tert-butoxycarbonyl (Boc) protected amino group, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors for enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID in selectively inhibiting the activity of a specific kinase involved in tumor growth. The study employed a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity. The results indicated that the compound's isoquinoline ring plays a critical role in forming hydrophobic interactions with the target enzyme, while the Boc-protected amino acid moiety enhances solubility and bioavailability.

Another notable application of this compound is in the field of peptide mimetics. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the use of (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID as a scaffold for designing peptidomimetics that mimic the structure and function of natural peptides. These mimetics showed promising activity in modulating immune responses, suggesting potential applications in autoimmune diseases and immunotherapy.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For instance, a 2023 patent application disclosed a novel catalytic method for the enantioselective synthesis of (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID, which significantly reduces the use of hazardous reagents and improves overall efficiency.

In conclusion, (2R)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(ISOQUINOLIN-5-YL)PROPANOIC ACID (CAS: 1354970-47-0) represents a promising candidate for further research in drug discovery. Its versatility as a building block and its potential therapeutic applications warrant continued investigation. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its efficacy in preclinical models of disease.